Cas no 7512-23-4 ( )

• Product Name: &nbsp
• CAS No: 7512-23-4
• MF: C₂₀H₁₀Br₄O₄
• MW: 633.907002925873
• CID: 981507
• PubChem ID: 344079
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• [2-(3,5-dibromo-4-hydroxybenzoyl)phenyl]-(3,5-dibromo-4-hydroxyphenyl)methanone
• 1,2-Bis-(3,5-dibrom-4-hydroxy-benzoyl)-benzol
• 1,2-bis-(3,5-dibromo-4-hydroxy-benzoyl)-benzene
• AC1L7ZR2
• NSC400782
• 7512-23-4
• DTXSID00322254
• NSC-400782
• (1,2-Phenylene)bis[(3,5-dibromo-4-hydroxyphenyl)methanone]
• DS-007881
• [2-(3,5-dibromo-4-hydroxy-benzoyl)phenyl]-(3,5-dibromo-4-hydroxy-phenyl)methanone
•  

• Inchi： 1S/C20H10Br4O4/c21-13-5-9(6-14(22)19(13)27)17(25)11-3-1-2-4-12(11)18(26)10-7-15(23)20(28)16(24)8-10/h1-8,27-28H
• InChI Key： NYYZIFLEJSLASL-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)C(C1=CC=CC=C1C(C1C=C(C(=C(C=1)Br)O)Br)=O)=O)Br)O

Computed Properties

• Exact Mass: 629.7311
• Monoisotopic Mass: 629.73126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6
• LogP: 6.60980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones